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Compound of Interest

Compound Name: Glu-Ser

Cat. No.: B1353311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial sources for high-purity L-

Glutamyl-L-Serine (Glu-Ser), a dipeptide of growing interest in biochemical and pharmaceutical

research. Additionally, it outlines detailed, adaptable protocols for investigating the potential

biological activities of Glu-Ser in various research contexts and explores hypothetical signaling

pathway interactions.

Commercial Availability of High-Purity Glu-Ser
A variety of chemical suppliers offer high-purity Glu-Ser suitable for research and development

purposes. The table below summarizes key information from several vendors to facilitate easy

comparison. Researchers are advised to request certificates of analysis from suppliers to

ensure the purity and quality meet the specific requirements of their experimental work.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Storage
Condition
s

LookChem Glu-Ser 5875-38-7 C₈H₁₄N₂O₆ 234.21 >99% -15°C

American

Custom

Chemicals

Corporatio

n

H-GLU-

SER-OH
5875-38-7 C₈H₁₄N₂O₆ 234.21 >95% Inquire

AbMole

BioScience
Glu-Ser 5875-38-7 C₈H₁₄N₂O₆ 234.21 Inquire

Powder:

-20°C for 3

years; In

solvent:

-80°C for 6

months

MedChem

Express
Glu-Ser 5875-38-7 C₈H₁₄N₂O₆ 234.21 Inquire Inquire

Hypothetical Application Notes and Experimental
Protocols
While specific, peer-reviewed studies detailing the direct biological effects and signaling

pathways of the Glu-Ser dipeptide are not extensively available, its constituent amino acids, L-

glutamic acid and L-serine, are well-characterized biological molecules. Glutamate is a primary

excitatory neurotransmitter, and serine is a crucial amino acid in the biosynthesis of purines,

pyrimidines, and other amino acids. Based on these properties, the following protocols are

provided as templates for researchers to investigate the potential bioactivity of Glu-Ser.

Application Note 1: Assessment of Neuronal Cell
Viability in the Presence of Glu-Ser
Objective: To determine the effect of high-purity Glu-Ser on the viability and proliferation of a

neuronal cell line (e.g., SH-SY5Y). This can elucidate potential neurotrophic or neurotoxic
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effects.

Experimental Protocol: MTT Assay for Cell Viability

Cell Culture: Culture SH-SY5Y cells in a complete growth medium (e.g., DMEM with 10%

FBS and 1% penicillin-streptomycin) at 37°C in a humidified atmosphere with 5% CO₂.

Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL

of culture medium and incubate for 24 hours to allow for cell attachment.

Treatment: Prepare stock solutions of high-purity Glu-Ser in sterile phosphate-buffered

saline (PBS). Dilute the stock solution to various final concentrations (e.g., 1 µM, 10 µM, 100

µM, 1 mM) in the cell culture medium. Replace the medium in the wells with 100 µL of the

medium containing the different concentrations of Glu-Ser. Include a vehicle control

(medium with PBS) and a positive control for cell death (e.g., a known neurotoxin).

Incubation: Incubate the plate for 24, 48, or 72 hours.

MTT Assay:

Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

Incubate the plate for 4 hours at 37°C.

Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Express the results as a percentage of the vehicle-treated control cells.

Workflow for Cell Viability Assay

Caption: Workflow for assessing cell viability using an MTT assay.

Application Note 2: Investigating the Pro-apoptotic
Potential of Glu-Ser
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Objective: To assess whether Glu-Ser induces apoptosis in a cancer cell line (e.g., HeLa). This

could be relevant for studies on novel anti-cancer agents.

Experimental Protocol: Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

Cell Culture: Culture HeLa cells in a suitable growth medium at 37°C and 5% CO₂.

Cell Seeding: Seed cells in a 6-well plate at a density that will result in 70-80% confluency at

the time of the assay.

Treatment: Treat the cells with various concentrations of Glu-Ser (e.g., 10 µM, 100 µM, 1

mM) for 24 hours. Include a vehicle control and a positive control for apoptosis (e.g.,

staurosporine).

Cell Harvesting:

Collect the culture medium (containing floating cells).

Wash the adherent cells with PBS and detach them using trypsin-EDTA.

Combine the detached cells with the cells from the culture medium and centrifuge at 300 x

g for 5 minutes.

Staining:

Resuspend the cell pellet in 1X Annexin V binding buffer.

Add 5 µL of Annexin V-FITC and 5 µL of PI.

Incubate in the dark at room temperature for 15 minutes.

Flow Cytometry: Analyze the cells by flow cytometry within one hour of staining.

Data Analysis: Quantify the percentage of cells in early apoptosis (Annexin V-positive, PI-

negative), late apoptosis (Annexin V-positive, PI-positive), and necrosis (Annexin V-negative,

PI-positive).

Workflow for Apoptosis Assay
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Caption: Workflow for detecting apoptosis via Annexin V/PI staining.

Hypothetical Signaling Pathway Involvement
Given the lack of direct evidence for Glu-Ser in signaling, we can hypothesize its potential

interaction with pathways related to its constituent amino acids. For instance, glutamate is a

key ligand for ionotropic and metabotropic glutamate receptors, which are central to neuronal

signaling.

The diagram below illustrates a simplified glutamatergic signaling pathway. A potential, yet

unproven, hypothesis is that Glu-Ser could act as a weak agonist or antagonist at glutamate

receptors, or that it could be hydrolyzed extracellularly to release glutamate, thereby indirectly

modulating this pathway.

Hypothetical Modulation of Glutamatergic Signaling by Glu-Ser

Caption: Hypothetical modulation of glutamatergic signaling by Glu-Ser.

Disclaimer: The application notes, experimental protocols, and signaling pathway diagram

presented here are intended as templates and starting points for research. They are based on

the known properties of L-glutamic acid and L-serine and do not represent established, peer-

reviewed findings for the Glu-Ser dipeptide itself. Researchers should conduct thorough

literature reviews and optimize these protocols for their specific experimental systems.

To cite this document: BenchChem. [Commercial Sources and Research Applications of
High-Purity Glu-Ser]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353311#commercial-sources-for-high-purity-glu-ser]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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